Cas no 1804463-15-7 (3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride
• CAS No: 1804463-15-7
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4862027
• Update Time: 2025-10-29

3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO2/c1-15-8-3(6(10)14)2-4(9)5(13-8)7(11)12/h2,7H,1H3
• InChI Key： MOZBTPRKWYJWAJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)Cl)=C(N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on 3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride

Comprehensive Guide to 3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride (CAS No. 1804463-15-7)

3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride (CAS No. 1804463-15-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carbonyl chlorides, which are widely used as intermediates in organic synthesis. Its unique structure, featuring a bromine substituent, a difluoromethyl group, and a methoxy moiety, makes it a valuable building block for the development of novel bioactive molecules.

The growing interest in fluorinated pyridine derivatives like 3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride is driven by their enhanced metabolic stability and bioavailability, which are critical factors in drug discovery. Researchers are increasingly exploring difluoromethyl-substituted compounds due to their ability to modulate electronic and steric properties, thereby improving the efficacy of potential therapeutics. This compound's carbonyl chloride functionality further enhances its reactivity, making it a versatile intermediate for amide and ester formation.

In the context of agrochemical innovation, 3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride has garnered attention for its potential role in developing next-generation pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals has been shown to improve their environmental persistence and target specificity, addressing some of the key challenges in sustainable agriculture. As regulatory pressures mount to reduce the ecological footprint of agrochemicals, compounds like this are becoming increasingly important.

From a synthetic chemistry perspective, 3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride offers several advantages. The presence of both electron-withdrawing (bromine and difluoromethyl) and electron-donating (methoxy) groups on the pyridine ring creates a unique electronic environment that can be exploited in various coupling reactions. This makes it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are cornerstone methodologies in modern organic synthesis.

The compound's physicochemical properties are also noteworthy. While specific data may vary depending on the manufacturer, typical characteristics include moderate solubility in common organic solvents like dichloromethane, THF, and acetonitrile. Its stability under inert atmospheres and at low temperatures makes it suitable for long-term storage, though precautions should be taken to avoid moisture exposure due to the reactive carbonyl chloride group.

In the pharmaceutical sector, 3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride has shown promise as a precursor for kinase inhibitors and other small-molecule therapeutics. The pyridine core is a privileged structure in medicinal chemistry, frequently appearing in FDA-approved drugs. When combined with strategic fluorine substitution, this scaffold can yield compounds with improved pharmacokinetic profiles and target engagement.

Market trends indicate rising demand for specialty fluorinated building blocks like 3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride. Pharmaceutical and agrochemical companies are investing heavily in fluorine chemistry to gain a competitive edge, driving innovation in this space. The compound's CAS number 1804463-15-7 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance across international markets.

Quality control is paramount when working with 3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity, NMR spectra, and mass spectrometry results. Researchers should verify these specifications to ensure batch-to-batch consistency, particularly when the compound is used in sensitive applications like high-throughput screening or lead optimization.

From an environmental standpoint, the development of fluorinated pyridine derivatives raises important considerations regarding biodegradability and bioaccumulation. While fluorine incorporation can enhance desired biological activities, it may also affect environmental fate. This has led to increased research into green chemistry approaches for synthesizing and utilizing such compounds, aligning with broader sustainability goals in the chemical industry.

Looking ahead, 3-Bromo-2-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride is poised to play a significant role in advancing both pharmaceutical and agrochemical research. Its unique combination of structural features and reactivity makes it a valuable tool for medicinal chemists and material scientists alike. As synthetic methodologies continue to evolve, we can expect to see even more innovative applications for this versatile heterocyclic building block.